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Compound of Interest

Compound Name: 4-(Pentyloxy)benzonitrile

CAS No.: 120893-63-2

Cat. No.: B056264

Get Quote

Proper disposal of 4-(Pentyloxy)benzonitrile (often an intermediate in liquid crystal synthesis,

such as for 5OCB) requires strict adherence to protocols governing organic nitriles.[1][2] Unlike

simple organic solvents, nitriles possess a latent toxicity profile due to their potential to

metabolize into cyanide or release toxic fumes upon thermal decomposition.

This guide moves beyond generic advice, providing a validated workflow for researchers

handling this compound. The core directive is Segregation and Incineration. Under no

circumstances should this compound enter municipal water systems.[1]

Chemical Identity & Hazard Assessment
Before disposal, verify the chemical identity to ensure compatibility with waste streams.
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Parameter Technical Detail

Chemical Name 4-(Pentyloxy)benzonitrile

Common Aliases
4-n-Pentyloxybenzonitrile; 4-

Amyloxybenzonitrile

CAS Number

Note: Often ambiguous in literature.[1] Common

variants:52805-46-6 (generic alkoxy) or 59452-

18-7.[1]

Molecular Formula C₁₂H₁₅NO

Physical State
Clear to pale yellow liquid or low-melting solid

(depending on purity/temp).[1][2]

Flash Point >110°C (Combustible Class IIIB)

GHS Safety Profile (Conservative Assessment)
Warning: Treat as Acute Toxicant (Oral/Dermal) and Irritant.[1][2]

H302/H312: Harmful if swallowed or in contact with skin.[1][2][3]

H315/H319: Causes skin and serious eye irritation.[1][2][4][5]

H411: Toxic to aquatic life with long-lasting effects (Critical for disposal—Marine Pollutant).[1]

[2][4]

Pre-Disposal: Waste Stream Segregation
Effective disposal starts at the bench. You must segregate this chemical from incompatible

streams to prevent the formation of toxic cyanogen gas or explosive mixtures.

Compatibility Matrix:

✅ Compatible: Non-halogenated organic solvents (Acetone, Ethanol, Toluene), other stable

nitriles.

❌ Incompatible (DO NOT MIX):
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Strong Acids (HCl, H₂SO₄): Risk of hydrolysis to amides/carboxylic acids and potential

heat generation.

Strong Oxidizers (Peroxides, Nitric Acid): Risk of violent reaction/explosion.

Reducing Agents: Risk of generating toxic amines or fires.[1][2]

Step-by-Step Disposal Protocols
Scenario A: Liquid Waste (Stock Solutions & Reaction
Mothers Liquors)

Primary Path: High-Temperature Incineration (Off-site).[1][2]

Protocol:

Container Selection: Use a chemically resistant HDPE or Amber Glass carboy.[1][2]

Solvent Dilution: If the material is neat (pure), dilute with a compatible solvent (e.g.,

acetone or ethanol) to reduce viscosity and prevent crystallization in the waste container.

Labeling: Affix a hazardous waste tag.

Mandatory Text: "Hazardous Waste - Organic Nitriles."[1][2]

Constituents: "4-(Pentyloxy)benzonitrile, Acetone (if used)."[1]

Hazard Checkbox: Toxic, Irritant, Combustible.

Storage: Store in a secondary containment tray inside a fume hood or flammable cabinet

until pickup.

Scenario B: Solid Waste (Contaminated Silica, Drying
Agents, Debris)

Primary Path: Hazardous Solid Waste Drum.[1][2]

Protocol:
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Collection: Place contaminated gloves, paper towels, and solid drying agents (MgSO₄) into

a double-bagged, clear polyethylene hazardous waste bag.[2]

Sealing: Zip-tie or tape the bag closed to prevent volatile emissions.[1][2]

Labeling: Mark as "Solid Debris Contaminated with Organic Nitriles."

Scenario C: Empty Containers (Glassware/Bottles)
Primary Path: Triple Rinse & Glass Disposal.[1][2]

Protocol:

Triple Rinse: Rinse the empty bottle three times with a small volume of acetone.[2]

Rinsate Disposal: Pour all rinsate into the Liquid Waste (Scenario A) container. Do not

pour down the drain.

Defacing: Cross out the original label.

Disposal: Place the dry, rinsed bottle in the broken glass/sharps bin (or recycle if your

facility permits chemically-cleaned glass).

Operational Logic: Disposal Decision Tree
The following diagram illustrates the decision logic for handling 4-(Pentyloxy)benzonitrile
waste streams to ensure compliance and safety.
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Figure 1: Decision logic for segregating and disposing of nitrile-contaminated waste streams.[1]

[2]

Emergency Spill Response
If a spill occurs, act immediately to prevent inhalation and environmental release.[6]

Evacuate & Ventilate: Clear the immediate area.[1][2] Ensure fume hoods are active.[1]

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. Use a

respirator (organic vapor cartridge) if outside a fume hood.[1]

Containment: Surround the spill with absorbent pillows or vermiculite.[1][2] Do not use water.

Cleanup:

Absorb liquid with vermiculite or sand.[1]

Scoop into a wide-mouth jar or heavy-duty bag.

Wipe the surface with acetone, then soap and water.

Dispose of all cleanup materials as Hazardous Solid Waste (Scenario B).[1][2]

Regulatory Compliance (US/EU Context)
RCRA (USA): While 4-(Pentyloxy)benzonitrile is not explicitly listed as a P- or U-listed

waste, it exhibits characteristics of toxicity.[1][2] It is best practice to classify it under D001

(Ignitable, if in solvent) or manage it as a Non-RCRA Regulated Hazardous Waste that still

requires incineration.

EU Waste Code (EWC):16 05 08* (discarded organic chemicals consisting of or containing

hazardous substances).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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